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Compound of Interest

Compound Name: Dodecanedioyl! Dichloride

Cat. No.: B1363107

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
dodecanedioyl dichloride, with a specific focus on its melting and boiling points. This
document also outlines generalized experimental protocols for the determination of these
properties and illustrates a typical reaction workflow for this class of compounds.

Introduction to Dodecanedioyl Dichloride

Dodecanedioyl dichloride (CAS Number: 4834-98-4) is a diacyl chloride derived from
dodecanedioic acid. Its chemical structure features a twelve-carbon backbone with reactive
acyl chloride groups at both ends, making it a valuable bifunctional monomer in polymerization
reactions. It is primarily used in the synthesis of polymers such as polyamides and polyesters,
as well as in the production of various other organic compounds.

It is important to distinguish dodecanedioyl dichloride (C12) from the shorter-chain
decanedioyl dichloride (C10), also known as sebacoyl chloride. While structurally similar, their
physical properties differ significantly. This guide will focus exclusively on dodecanedioyl
dichloride.

Physical Properties

The melting and boiling points are critical physical constants that provide information about the
purity and identity of a compound. For dodecanedioyl dichloride, these properties are well-
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defined under specific conditions.

Quantitative Data Summary

The table below summarizes the key physical properties of dodecanedioyl dichloride.

Physical Property Value Conditions
Melting Point 125-126 °C Not Specified
Boiling Point 140 °C at 0.5 mmHg

Experimental Protocols

While specific experimental procedures for the determination of the melting and boiling points
of dodecanedioyl dichloride are not extensively detailed in publicly available literature, the
following sections describe generalized and widely accepted methods for such determinations
for reactive organic compounds.

Melting Point Determination (General Protocol)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The following
protocol is a general method for determining the melting point of a solid organic compound like
dodecanedioyl dichloride using a capillary tube method.[1][2]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:
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o Sample Preparation: A small, dry sample of the crystalline solid is finely ground using a
mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the closed end.
The packed sample height should be 2-3 mm.

e Melting Point Measurement:
o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a moderate rate until the temperature is about 15-20°C below the
expected melting point.

o The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample has melted is
recorded as the end of the melting range.

Boiling Point Determination at Reduced Pressure
(General Protocol)

Due to its high boiling point at atmospheric pressure, dodecanedioyl dichloride's boiling point
is typically measured under reduced pressure to prevent decomposition. The following is a
general protocol for determining the boiling point of a high-boiling liquid under vacuum.[3][4][5]

[6]7]

Apparatus:

Distillation flask (e.g., round-bottom flask)

Condenser

Receiving flask

Thermometer and adapter
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Vacuum source (e.g., vacuum pump)

Manometer

Heating mantle

Boiling chips or magnetic stirrer

Procedure:

Apparatus Setup: A distillation apparatus is assembled. The thermometer bulb should be
positioned so that its top is level with the bottom of the side arm leading to the condenser.

Sample Introduction: The liquid sample and a few boiling chips are placed in the distillation
flask.

Vacuum Application: The system is carefully evacuated to the desired pressure, which is
monitored by the manometer.

Heating: The sample is heated gently. As the liquid boils, the vapor rises, and the
temperature on the thermometer will increase and then stabilize.

Boiling Point Reading: The stable temperature at which the liquid is distilling is recorded as
the boiling point at that specific pressure. The pressure must be recorded alongside the
temperature.

Logical Workflow and Visualization

Dodecanedioyl dichloride is a key reactant in polymerization, particularly in interfacial

polymerization to form polyamides. The following diagram illustrates the general workflow for

such a reaction.
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Caption: Workflow for Polyamide Synthesis via Interfacial Polymerization.
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This diagram illustrates the process where dodecanedioyl dichloride, dissolved in an organic
solvent, reacts with a diamine in an aqueous solution at the interface of the two immiscible
liquids. This interfacial polymerization leads to the formation of a polyamide, which is then
washed, neutralized, and dried to yield the final polymer product.[8][9] This method is a
common application for diacyl chlorides in materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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